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Compound of Interest

Compound Name: Neodymium trinitrate
CAS No.: 10045-95-1
Cat. No.: B157462
Get Quote
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Neodymium (lll) nitrate hexahydrate is a purple, crystalline solid that is highly soluble in water
and alcohol.[1][2] Its hygroscopic nature necessitates storage in dry, cool, and well-sealed
conditions to prevent degradation.[1][3] The compound is a potent oxidizing agent and can form
flammable mixtures when combined with hydrocarbons or other combustible materials.[4][5]

The vibrant color and sharp absorption bands of neodymium compounds are due to f-f
electronic transitions of the Nd3* ion, which are largely shielded from ligand-field effects. This
unique spectroscopic signature makes it valuable in optics and as an analytical standard.[6][7]
Spectrophotometric analysis is a common method for determining the concentration of
neodymium in nitrate solutions, with characteristic absorption bands at 521 nm and 798 nm.[7]

Table 1: Key Physicochemical Properties of Neodymium (III) Nitrate Hexahydrate
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Property Value Source(s)
CAS Number 16454-60-7 [8]
Molecular Formula Nd(NOs)3-6H20 [8]
Molecular Weight 438.35 g/mol [1][8]
Appearance Purple/Pink Crystalline Solid [11[51I8]
Melting Point 68 -70°C [8]
Solubility Soluble in water and alcohol [1119]
Purity >99% (REO) [8]

Melts in its own water of
crystallization at 328 K (55°C).
10][11] Decomposes graduall

Thermal Behavior LOJLA] p g Y
to form neodymium oxide
(Nd20:5) at elevated

temperatures.[10][12]

Synthesis & Purification Protocols

The preparation of high-purity Neodymium (ll1) nitrate is fundamental for its application in
sensitive fields like catalyst development and laser material fabrication. The most direct
laboratory method involves the reaction of Neodymium (l1l) oxide with nitric acid.

Workflow for Laboratory-Scale Synthesis

Synthesis of Nd(NO:)2-6Hz0 from Nd205

2. Prepare Conc. HNOs Solution |

1. Weigh Nd203 Powder |

3. React under Heat & Stirring
(Fume Hood)

5. Slow Evaporation for Crystallization

6. Isolate & Dry Crystals |—» <>
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Caption: Workflow for the synthesis of Neodymium (Ill) Nitrate Hexahydrate.

Detailed Protocol: Synthesis from Neodymium (lll) Oxide

This protocol outlines the conversion of Neodymium (l1) oxide (Nd20s) to Neodymium (lII)
nitrate hexahydrate. The principle relies on a classic acid-base reaction where the basic metal
oxide dissolves in nitric acid to form the corresponding salt and water.

Materials:

e Neodymium (lll) oxide (Nd=0s3) powder

o Concentrated Nitric Acid (65-70%)

» Deionized water

e Glass beaker and stir bar

e Hot plate with magnetic stirring

« Filtration apparatus (e.g., Buchner funnel or gravity filter with appropriate filter paper)
e Crystallizing dish

Procedure:

o Safety First: Conduct the entire procedure within a certified fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant
gloves.

e Reaction Setup: Place a calculated amount of Nd2Os powder into a glass beaker. The
stoichiometry is Nd203 + 6HNOs — 2Nd(NOs)s + 3H20. It is often preferable to use a slight
excess of acid to ensure complete dissolution of the oxide.[13]

« Dissolution: Slowly add concentrated nitric acid to the beaker while stirring continuously.[14]
Gentle heating (around 80-90°C) is typically required to facilitate the dissolution of the oxide,
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which can be slow in cold acid.[13] The solution will become clear upon complete reaction.

 Clarification: Once the oxide is fully dissolved, allow the solution to cool slightly. If any
particulate matter remains, filter the solution to ensure a high-purity final product.

o Crystallization: Transfer the clear solution to a crystallizing dish. Allow the solvent to
evaporate slowly at room temperature or with very gentle heating. Slow evaporation is
crucial for forming well-defined crystals of the hexahydrate form.[15]

e |solation and Drying: Once a significant crop of purple crystals has formed, isolate them by
decanting the remaining mother liquor or by filtration. Gently wash the crystals with a minimal
amount of ice-cold deionized water to remove any excess acid, then dry them in a
desiccator. Do not heat excessively, as the compound will melt in its water of crystallization.
[10][11]

Core Applications in Research & Development

Neodymium (lll) nitrate is a versatile precursor and catalyst with significant applications across
materials science, catalysis, and biomedical research.

Role in Catalysis

Neodymium-based catalysts are highly valued for their efficiency and stereospecificity,
particularly in polymerization reactions.[16] While insoluble precursors like Nd2Os can be used,
soluble salts such as neodymium nitrate or carboxylates are often preferred for preparing
homogeneous Ziegler-Natta type catalytic systems.[17][18] These systems are instrumental in
producing polymers like high cis-1,4-polydiene, which is vital for synthetic rubber production.
[16]

Furthermore, neodymium nitrate serves as a catalyst for various organic syntheses, including
the Friedlander synthesis of quinolones, which are important scaffolds in medicinal chemistry.
[19][20]

Precursor in Materials Science

Neodymium (lIl) nitrate is a key starting material for synthesizing a wide range of advanced
materials.
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Nanoparticle Synthesis: It is commonly used to prepare nanoparticles of neodymium oxide
(Nd203) through methods like solution combustion or sonication-assisted synthesis.[2][9][18]
These nanopatrticles have applications in catalysis and as additives to high-performance
ceramics.[21]

Laser and Glass Technology: The compound is used to dope glass and other crystal
substrates, most notably in the production of Nd:YAG (neodymium-doped yttrium aluminum
garnet) lasers.[8][22] It is also used to color glass with delicate shades ranging from violet to
wine-red, a property valued in both artistic and technical glass manufacturing, such as
welding goggles.[9][23]

High-Performance Magnets: It serves as a precursor in the synthesis of neodymium-iron-
boron (NdFeB) magnets, which are among the strongest permanent magnets known and are
critical for electric motors, wind turbines, and computer hard drives.[8][23]

Protocol: Synthesis of Nd203 Nanoparticles via Solution
Combustion

This protocol describes a straightforward method to produce neodymium oxide nanoparticles

using neodymium nitrate as the oxidizer and urea as the fuel.

Materials:

Neodymium (lIl) nitrate hexahydrate (Nd(NOs)3:6H20)

Urea (CH4Nz20)

Deionized water

High-temperature furnace

Beaker and magnetic stirrer

Procedure:

Solution Preparation: Dissolve stoichiometric amounts of Neodymium (lll) nitrate and urea in
a minimal volume of deionized water in a beaker. A typical molar ratio might be 1:2.5

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.ottokemi.com/specsheet/neodymiumiii-nitrate-hexahydrate-999.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355191.htm
https://pdf.benchchem.com/14282/Application_Notes_Protocols_Neodymium_Oxide_Based_Catalysts_in_Polymerization.pdf
https://pdf.benchchem.com/14282/Application_Notes_and_Protocols_The_Role_of_Neodymium_Oxide_in_Automotive_Catalytic_Converters.pdf
https://www.chemimpex.com/products/35695
https://en.wikipedia.org/wiki/Neodymium
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4355191.htm
https://www.stanfordmaterials.com/blog/neodymium-properties-and-applications.html
https://www.chemimpex.com/products/35695
https://www.stanfordmaterials.com/blog/neodymium-properties-and-applications.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(nitrate:urea). Stir until a clear, homogeneous solution is obtained.[18]

e Homogenization: For enhanced mixing, the solution can be placed in an ultrasonic bath for
approximately 30 minutes.[18]

o Combustion: Place the beaker into a preheated furnace set to a high temperature (e.g., 500-
800°C). The solution will first dehydrate, then undergo a rapid, self-sustaining combustion
reaction, frothing into a voluminous, foamy solid. This process should be performed in a well-
ventilated area or fume hood.

o Calcination: The resulting ash is typically calcined at a higher temperature (e.g., 600-900°C)
for a few hours to remove any residual carbon and complete the conversion to the crystalline
Nd20s phase.

o Characterization: The final product is a fine powder of neodymium oxide nanoparticles, which
can be characterized by techniques such as X-ray Diffraction (XRD) and Transmission
Electron Microscopy (TEM).

Applications in Biological and Pre-Clinical Studies

The interaction of rare-earth elements with biological systems is a growing area of research.
Neodymium compounds are being investigated for their effects on cellular processes, with
potential applications and toxicological considerations.

A recent study demonstrated that Neodymium (lll) nitrate can induce hepatic genotoxicity in
mice.[24] The proposed mechanism suggests that neodymium exposure leads to oxidative
stress, DNA damage, and the activation of the p53 signaling pathway, a critical regulator of the
cell's response to DNA damage.[24] This highlights the importance of understanding the
molecular toxicology of neodymium compounds for professionals in drug development and
environmental health.
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Proposed Pathway of Nd(NOs)s-Induced Genotoxicity
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Caption: Proposed p53-mediated pathway for Neodymium Nitrate genotoxicity.[24]

Conversely, other studies have explored the stimulatory effects of low concentrations of
neodymium nitrate, such as improving the germination of aged seeds by activating
antioxidative and metabolic enzymes.[25] This dual nature of biological activity—toxic at high
doses and potentially beneficial at low doses—is a hallmark of many metal compounds and
warrants careful dose-response studies.
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Safety, Handling, and Disposal

Proper handling of Neodymium (I1l) nitrate is critical due to its oxidizing and irritant properties.
[26] Adherence to established safety protocols is mandatory to mitigate risks in a research
environment.

Hazard Summary:

Oxidizer (H272): May intensify fire; keep away from combustible materials.[5][19]

Skin Irritant (H315): Causes skin irritation.[5][19]

Eye Irritant (H319): Causes serious eye irritation.[5][19]

Respiratory Irritant (H335): May cause respiratory irritation.[19][26]

Safe Handling and Storage Workflow
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Caption: Standard workflow for safely handling Neodymium (lll) Nitrate.

First Aid Measures:

Inhalation: Move the person to fresh air.

physician.[3]

[3]

If not breathing, give artificial respiration.[3]

Skin Contact: Wash off with soap and plenty of water.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
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Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do
not let the product enter drains.[26]

Conclusion

Neodymium (IIl) nitrate hexahydrate is a compound of significant utility and scientific interest.
Its unique optical, chemical, and catalytic properties have cemented its role as a vital precursor
in materials science for creating high-performance magnets, lasers, and specialty glasses. In
the realm of chemical synthesis, it serves as an effective catalyst for stereospecific
polymerizations and the formation of medicinally relevant organic molecules. However, its
biological activity, including potential genotoxicity at higher concentrations, necessitates careful
handling and further investigation, particularly for professionals in drug development and
toxicology. A thorough understanding of its synthesis, properties, and safety protocols is
essential for harnessing its full potential while ensuring a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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